Cas no 154672-42-1 (7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol)

• Product Name: 7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol
• CAS No: 154672-42-1
• MF: C₁₃H₂₈O₂Si
• MW: 244.445725440979
• CID: 1329394
• Update Time: 2025-06-08

7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-3-ol, 7-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 7-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-1-hepten-3-ol
• 7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol

• Inchi： 1S/C13H28O2Si/c1-7-12(14)10-8-9-11-15-16(5,6)13(2,3)4/h7,12,14H,1,8-11H2,2-6H3
• InChI Key： ZNSPEODPDDGFNK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCCC(C=C)O

Computed Properties

• Exact Mass: 244.18594

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol

Introduction to 7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol (CAS No. 154672-42-1)

7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 154672-42-1, is characterized by its unique structural features, which include a tert-butyl group and a dimethylsilyl ether moiety. These structural elements contribute to its distinct chemical properties and make it a valuable intermediate in various synthetic applications.

The compound's molecular structure consists of a seven-carbon chain (hepten) with an alkenic double bond at the third carbon position. The presence of the tert-butyl group at the seventh carbon enhances its steric hindrance, which can be particularly useful in controlling reaction outcomes in synthetic pathways. Additionally, the dimethylsilyloxy group at the first carbon introduces a protective element that can be selectively removed under specific conditions, making it a versatile tool in synthetic chemistry.

In recent years, 7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol has been explored for its potential applications in the development of novel pharmaceutical agents. Its unique structural motifs have been leveraged in the synthesis of complex molecules, including those with therapeutic significance. For instance, researchers have utilized this compound as a building block in the construction of macrocyclic lactones, which are known for their antimicrobial properties. The protective nature of the dimethylsilyl ether group allows for selective functionalization, enabling chemists to introduce additional modifications without disrupting sensitive parts of the molecule.

The compound's reactivity has also been studied in the context of asymmetric synthesis. The steric environment provided by the tert-butyl group can influence the stereochemical outcome of reactions, making it a valuable asset in constructing enantiomerically pure compounds. This is particularly important in pharmaceutical chemistry, where chirality often dictates the biological activity of a molecule. Recent studies have demonstrated its utility in cross-coupling reactions, where it serves as an effective ligand or intermediate to facilitate the formation of carbon-carbon bonds under mild conditions.

Beyond its synthetic applications, 7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol has shown promise in materials science. Its ability to undergo controlled hydrolysis of the silyl ether linkage has been exploited in the synthesis of functional polymers and surface-modified materials. These materials exhibit enhanced stability and reactivity, making them suitable for applications ranging from coatings to catalyst supports. The versatility of this compound underscores its importance as a multifunctional building block in both organic synthesis and material science.

The latest research on 7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol has also highlighted its role in green chemistry initiatives. Efforts have been made to develop catalytic systems that minimize waste and improve efficiency during its synthesis and functionalization. These advancements align with broader trends in sustainable chemistry, where minimizing environmental impact is a key priority. The use of this compound in such systems demonstrates its adaptability and potential for contributing to more eco-friendly synthetic methodologies.

In conclusion, 7-(1,1-Dimethylethyl)dimethylsilyloxy-1-hepten-3-ol (CAS No. 154672-42-1) is a multifaceted compound with significant applications across multiple disciplines. Its unique structural features make it a valuable tool in pharmaceutical synthesis, asymmetric catalysis, and materials science. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow further. The ongoing exploration of its potential underscores its role as a cornerstone molecule in modern chemical research.